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Compound of Interest

Compound Name: 1-Bromopentane

Cat. No.: B041390

An In-depth Technical Guide to 1-Bromopentane

An essential resource for researchers, scientists, and drug development professionals, this
document provides a comprehensive overview of 1-bromopentane, including its chemical
identity, physicochemical properties, and detailed experimental protocols for its synthesis and
purification.

Chemical Identity and Molecular Structure

1-Bromopentane, also known as n-amyl bromide, is a primary alkyl halide with the chemical
formula CsH11Br. It is a colorless to pale yellow liquid at room temperature. The structure
features a five-carbon chain with a bromine atom attached to the terminal carbon.

Molecular Structure:
CH3(CH2)4Br
CAS Number: 110-53-2[1][2][3][4][5]

Physicochemical and Spectroscopic Data

A summary of the key physicochemical properties of 1-bromopentane is provided in the table
below. This data is crucial for its application in various chemical reactions and for its proper
handling and storage.
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Property Value Reference
Molecular Weight 151.04 g/mol 311416171
Density 1.218 g/mL at 25 °C [2]

Boiling Point 129-130 °C [2]

Melting Point -95 °C [2]

Refractive Index

1.444 (n20/D)

Insoluble in water; soluble in

Solubility alcohol and miscible with
diethyl ether.
Appearance Colorless to yellow liquid

[2]

Experimental Protocols

This section details the experimental procedures for the synthesis and purification of 1-

bromopentane.

Synthesis of 1-Bromopentane from 1-Pentanol

This common laboratory method involves the reaction of 1-pentanol with sodium bromide and

sulfuric acid.

Materials:

e 1-Pentanol

e Sodium bromide (NaBr)

o Concentrated sulfuric acid (H2SOa)

¢ Distilled water

e Saturated sodium bicarbonate solution

e Anhydrous calcium chloride
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Ice bath

Round-bottom flask (500 mL)

Separatory funnel

Distillation apparatus
Procedure:

¢ Reaction Setup: In a 500 mL round-bottom flask, add 75 mL of distilled water and, with
strong stirring, add 78 g of sodium bromide in small portions.[5] Cool the resulting solution in
an ice bath.

» Addition of Reactants: Slowly add 65 mL of 1-pentanol to the flask. While maintaining the
cold temperature, slowly add 60 mL of concentrated sulfuric acid dropwise.

o Reflux: Heat the mixture to a gentle boil and reflux for a period of time to ensure the reaction
goes to completion.

« Distillation: After reflux, distill the mixture to separate the crude 1-bromopentane. Collect the
distillate that boils below 130 °C.[5]

e Washing: Transfer the distillate to a separatory funnel. Wash the organic layer successively
with water, concentrated sulfuric acid, water again, and finally with a saturated sodium
bicarbonate solution to neutralize any remaining acid.[5]

e Drying: Separate the organic layer and dry it over anhydrous calcium chloride.[5]

» Final Purification: Perform a final fractional distillation of the dried product to obtain pure 1-
bromopentane.

Purification of 1-Bromopentane

This protocol outlines a general procedure for the purification of crude 1-bromopentane.

Materials:
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e Crude 1-bromopentane

o Saturated sodium bicarbonate solution

o Saturated sodium chloride solution (brine)
e Anhydrous magnesium sulfate

e Separatory funnel

 Distillation apparatus

Procedure:

o Extractive Workup: Wash the crude 1-bromopentane with a saturated sodium bicarbonate
solution to remove any acidic impurities. Follow this with a wash with brine to remove any
remaining water-soluble impurities.

e Drying: Dry the organic layer over anhydrous magnesium sulfate.

» Fractional Distillation: Purify the dried 1-bromopentane by fractional distillation. Collect the
fraction that boils at the known boiling point of 1-bromopentane (129-130 °C).

Experimental Workflow and Diagrams

The following diagrams illustrate the experimental workflow for the synthesis of 1-
bromopentane.
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Caption: Workflow for the synthesis of 1-bromopentane.

Logical Relationships in Synthesis

The synthesis of 1-bromopentane from 1-pentanol involves a series of logically connected
steps, each with a specific purpose.
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Caption: Logical steps in the SN2 synthesis of 1-bromopentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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